Cas no 139109-52-7 ((2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid)
(2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, 2-chloro-a-(hydroxyimino)-, (Z)-
- (2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid
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(2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C414670-10mg |
(2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid |
139109-52-7 | 10mg |
$190.00 | 2023-05-18 | ||
| TRC | C414670-50mg |
(2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid |
139109-52-7 | 50mg |
$758.00 | 2023-05-18 | ||
| TRC | C414670-100mg |
(2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid |
139109-52-7 | 100mg |
$ 1800.00 | 2023-09-08 |
(2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on (2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid
Introduction to (2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid (CAS No. 139109-52-7)
(2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid, identified by its CAS number 139109-52-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, with its unique structural and functional attributes, has been the subject of extensive research, particularly in the development of novel therapeutic agents and biochemical probes.
The molecular structure of (2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid consists of a phenyl ring substituted with a chlorine atom at the 2-position, linked to a propanoic acid moiety through an imino group. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications. The presence of both hydroxyl and imino functional groups enhances its reactivity, allowing for diverse chemical modifications and interactions with biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of (2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid. Researchers have been investigating its role in modulating various biological pathways, particularly those involved in inflammation, pain perception, and metabolic regulation. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for the development of drugs targeting chronic inflammatory diseases and neuropathic pain.
One of the most compelling aspects of (2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid is its versatility as a synthetic building block. Its structural features allow for facile derivatization, enabling the creation of libraries of analogs with tailored biological activities. This has opened up new avenues for drug discovery, particularly in the context of fragment-based drug design, where small molecules like this one serve as starting points for identifying lead compounds with high affinity and selectivity for specific biological targets.
The synthesis of (2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid presents both challenges and opportunities for chemists. The need for precise control over reaction conditions and stereochemistry is paramount to ensure high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to optimize the production process. These techniques not only improve efficiency but also enhance the scalability of the synthesis, making it more feasible for industrial applications.
From a biochemical perspective, the functional groups present in (2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid contribute to its interaction with biological systems. The hydroxyl group can participate in hydrogen bonding with polar residues in proteins and nucleic acids, while the imino group can act as a ligand for metal ions or form Schiff base complexes with amino groups. These interactions are crucial for understanding its mechanism of action and for designing derivatives with improved pharmacological properties.
The potential therapeutic applications of (2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid extend beyond anti-inflammatory and analgesic uses. Emerging research suggests that it may also have neuroprotective effects, making it relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to modulate metabolic pathways could make it a candidate for treating metabolic disorders like diabetes and obesity.
In conclusion, (2Z)-3-(2-Chlorophenyl)-2-hydroxyiminopropanoic Acid (CAS No. 139109-52-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its promising biological activities, make it a valuable tool for both research and drug development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in addressing some of the most pressing health challenges facing humanity today.
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